CDK5
  • Lerociclib
    Lerociclib
    • Cat. No.:
    • B560418
    • CAS No.:
    • 1628256-23-4
    • Molecular Formula:
    • C26H34N8O
    • Molecular Weight:
    • 474.6 g/mol
    Description
    Lerociclib is under investigation in clinical trial NCT02983071 (G1T38, a CDK 4/6 Inhibitor, in Combination With Fulvestrant in Hormone Receptor-positive, Her2-negative Locally Advanced or Metastatic Breast Canc...
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  • GSK-3 Inhibitor X
    GSK-3 Inhibitor X
    • Cat. No.:
    • B593203
    • CAS No.:
    • 740841-15-0
    • Molecular Formula:
    • C18H12BrN3O3
    • Molecular Weight:
    • 398.2
    Description
    BIO-Acetoxime is an analog of the GSK3 inhibitor 6-bromoindirubin-3’-oxime, or BIO. It potently inhibits GSK3α/β (IC50 = 10 nM), with selectivity over Cdk5/p25, Cdk2/A, and Cdk1/B (IC50s = 2.4, 4.3, and 63 µM, r...
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  • Samuraciclib
    Samuraciclib
    • Cat. No.:
    • B608046
    • CAS No.:
    • 1805833-75-3
    • Molecular Formula:
    • C22H30N6O
    • Molecular Weight:
    • 394.5 g/mol
    Description
    Samuraciclib is under investigation in clinical trial NCT03363893 (Modular Study to Evaluate CT7001 Alone in Cancer Patients With Advanced Malignancies).
    Samuraciclib is an orally available, selective inhibit...
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  • Samuraciclib hydrochloride
    Samuraciclib hydrochloride
    • Cat. No.:
    • B608047
    • CAS No.:
    • 1805789-54-1
    • Molecular Formula:
    • C22H31ClN6O
    • Molecular Weight:
    • 431.0 g/mol
    Description
    ICEC0942, also known as PPDA-001 and CT7001, is a potent, orally active and selective CDK7 inhbitior. It selectively inhibits CDK7, with an IC50 of 40 nmol/L;  IC50 values for CDK1, CDK2, CDK5, and CDK9 we...
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  • PHA-793887
    PHA-793887
    • Cat. No.:
    • B610080
    • CAS No.:
    • 718630-59-2
    • Molecular Formula:
    • C19H31N5O2
    • Molecular Weight:
    • 361.5 g/mol
    Description
    N-[6,6-dimethyl-5-[(1-methyl-4-piperidinyl)-oxomethyl]-1,4-dihydropyrrolo[3,4-c]pyrazol-3-yl]-3-methylbutanamide is a piperidinecarboxamide.
    PHA-793887 has been used in trials studying the treatment of Advanc...
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  • AT7519 TFA
    AT7519 TFA
    • Cat. No.:
    • B1139512
    • CAS No.:
    • 1431697-85-6
    • Molecular Formula:
    • C18H18Cl2F3N5O4
    • Molecular Weight:
    • 496.3 g/mol
    Description
    AT7519 trifluoroacetate is a multi-CDK inhibitor for CDK1, 2, 4, 6 and 9 with IC50 of 10-210 nM;  less potent to CDK3 and little active to CDK7.IC50 Value: 10-210 nMTarget: CDK1/2/4/6/9in vitro: AT7519 is a...
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  • Indirubin-5-sulfonate
    Indirubin-5-sulfonate
    • Cat. No.:
    • B1212215
    • CAS No.:
    • 244021-67-8
    • Molecular Formula:
    • C16H10N2O5S
    • Molecular Weight:
    • 342.3 g/mol
    Description
    Indirubin-5-sulfonate, also known as Indirubin-5-sulfonate, is a useful research compound. Its molecular formula is C16H10N2O5S and its molecular weight is 342.3 g/mol. The purity is usually 95%.
    The exact ...
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  • PHA-767491
    PHA-767491
    • Cat. No.:
    • B1249090
    • CAS No.:
    • 845714-00-3
    • Molecular Formula:
    • C12H11N3O
    • Molecular Weight:
    • 213.23 g/mol
    Description
    2-pyridin-4-yl-1,5,6,7-tetrahydropyrrolo[3,2-c]pyridin-4-one is a pyrrolopyridine.
    PHA-767491 is a Cdc7/CDK9 inhibitor.
    a Cdc7 inhibitor;  structure in first source
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  • NG 52
    NG 52
    • Cat. No.:
    • B1678657
    • CAS No.:
    • 212779-48-1
    • Molecular Formula:
    • C16H19ClN6O
    • Molecular Weight:
    • 346.81 g/mol
    Description
    NG 52 is a tri-substituted purine that binds to the ATP-binding site of yeast cyclin-dependent kinases, inhibiting Cdc28p and Pho85p (IC50s = 7 and 2 µM, respectively). It is ineffective against the yeast kinase...
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  • GFB-12811
    GFB-12811
    • Cat. No.:
    • B15589154
    • CAS No.:
    • Molecular Formula:
    • C22H23F4N5O
    • Molecular Weight:
    • 449.4 g/mol
    Description
    CHEMBL5084200 is a Unknown drug.
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